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Compound of Interest

Compound Name: TC-N 1752

Cat. No.: B560299

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for TC-N 1752, a voltage-gated sodium channel blocker.

Physical and Chemical Properties

A summary of the key quantitative data for TC-N 1752 is presented below, offering a quick
reference for laboratory use.

Property Value

Molecular Weight 516.52 g/mol
Formula C25H27F3N603
Purity >98%

Solubility in DMSO Soluble to 100 mM
Solubility in 1eq. HCI Soluble to 10 mM

+4°C (short term), -20°C (powder), or -80°C (in

Storage Temperature
solvent)

Hazard Identification and Safety Precautions
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TC-N 1752 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Adherence to the following precautionary statements is mandatory to minimize risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Don impervious clothing.

Respiratory Protection: Employ a suitable respirator.

Handling and Storage:

» Avoid inhalation, and contact with eyes and skin[1].

e Prevent the formation of dust and aerosols.

e Use only in areas with adequate exhaust ventilation[1].

o Keep the container tightly sealed in a cool, well-ventilated area.

o Store away from direct sunlight and sources of ignition[1].

e Incompatible with strong acids/alkalis and strong oxidizing/reducing agents[1].

Disposal Protocol

The disposal of TC-N 1752 and its containers must be conducted through an approved waste
disposal plant in accordance with federal, state, and local regulations[1][2]. Avoid releasing the
substance into the environment[1].

In the event of a spill, follow these steps to ensure safety and proper containment:
o Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.

o Contain Spill: Prevent further leakage or spillage. Keep the product away from drains and
water courses[2].
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e Absorb Liquid: For solutions, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders[2].

o Decontaminate: Scrub surfaces and equipment with alcohol to decontaminate.

o Dispose of Waste: Dispose of contaminated material according to the approved disposal
protocol outlined above[2].

Emergency First Aid Measures
Immediate and appropriate first aid is critical in case of accidental exposure.

« |If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse the mouth
with water, but do NOT induce vomiting[1][2].

e Eye Contact: Immediately flush eyes with large amounts of water, removing any contact
lenses. Separate eyelids to ensure adequate flushing and call a physician promptly[1][2].

» Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and seek medical attention[1][2].

 Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[2].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of TC-N 1752.
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Spill Emergency

Preparation for Disposal

Gather Waste TC-N 1752
(solid or in solution)
1.
Label Waste Container Clearly
(Contents, Hazards)
Store in a Secure,
Designated Area
3. ollow Disposal Process

Disposal Process

Contact Environmental Health & Safety (EHS)
or Approved Waste Contractor

[Schedule Waste Pickupa

:

Document Disposal
(Date, Quantity, Method)

Click to download full resolution via product page

Caption: Workflow for routine disposal and emergency spill management of TC-N 1752.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for TC-N
1752]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560299#tc-n-1752-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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